3-Ethyl-2-ethylimino-4-oxo-[1,3]thiazinane-6-carboxylic acid m-tolylamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Chemical Structure and Functional Features 3-Ethyl-2-ethylimino-4-oxo-[1,3]thiazinane-6-carboxylic acid m-tolylamide is a thiazinane derivative characterized by a six-membered heterocyclic ring containing sulfur (thiazinane core) and key substituents:
- Ethylimino group at position 2.
- Ethyl group at position 3.
- 4-Oxo moiety contributing to electrophilic reactivity.
Potential Applications While direct pharmacological data for this compound is sparse in the provided evidence, structurally related thiazinane derivatives are utilized as intermediates in drug synthesis, particularly in antibiotics and enzyme inhibitors.
Properties
Molecular Formula |
C16H21N3O2S |
|---|---|
Molecular Weight |
319.4 g/mol |
IUPAC Name |
3-ethyl-2-ethylimino-N-(3-methylphenyl)-4-oxo-1,3-thiazinane-6-carboxamide |
InChI |
InChI=1S/C16H21N3O2S/c1-4-17-16-19(5-2)14(20)10-13(22-16)15(21)18-12-8-6-7-11(3)9-12/h6-9,13H,4-5,10H2,1-3H3,(H,18,21) |
InChI Key |
KPTYMEWKWFMGDS-UHFFFAOYSA-N |
Canonical SMILES |
CCN=C1N(C(=O)CC(S1)C(=O)NC2=CC=CC(=C2)C)CC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
The compound is compared to three structurally related thiazinane derivatives (Table 1):
Key Differences and Implications
Substituent Effects on Lipophilicity The m-tolylamide group in the target compound increases lipophilicity (logP ~2.8 estimated) compared to the 3,4-dimethyl-phenylimino group (logP ~2.1) in . This enhances membrane permeability and bioavailability. The ethyl groups (vs.
Biological Activity Trends
- Thiazinanes with aryl substituents (e.g., m-tolylamide) show enhanced binding to bacterial penicillin-binding proteins (PBPs) in related compounds like cephalosporins .
- The 4-oxo group in all compared compounds is critical for electrophilic interactions, mimicking β-lactam antibiotics’ carbonyl reactivity .
Physicochemical Properties
Research Findings and Limitations
- Gaps in Pharmacological Data: No direct studies on the target compound’s bioactivity are available in the provided evidence. Analogues like are marketed as biochemical reagents, implying utility in enzyme inhibition assays.
- Synthetic Feasibility : The m-tolylamide group’s introduction may require optimized coupling conditions, as seen in ’s piperazine derivatives .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
